4-(2-Carboxyphenyl)-7-diethylamino-2-(4-dimethylaminophenyl)chromylium perchlorate
4-(2-Carboxyphenyl)-7-diethylamino-2-(4-dimethylaminophenyl)chromylium perchlorate
Brand Name:
Vulcanchem
CAS No.:
168206-23-3
VCID:
VC20907984
InChI:
InChI=1S/C28H28N2O3.ClHO4/c1-5-30(6-2)21-15-16-23-25(22-9-7-8-10-24(22)28(31)32)18-26(33-27(23)17-21)19-11-13-20(14-12-19)29(3)4;2-1(3,4)5/h7-18H,5-6H2,1-4H3;(H,2,3,4,5)
SMILES:
CC[N+](=C1C=CC2=C(C=C(OC2=C1)C3=CC=C(C=C3)N(C)C)C4=CC=CC=C4C(=O)O)CC.[O-]Cl(=O)(=O)=O
Molecular Formula:
C28H29ClN2O7
Molecular Weight:
541 g/mol
4-(2-Carboxyphenyl)-7-diethylamino-2-(4-dimethylaminophenyl)chromylium perchlorate
CAS No.: 168206-23-3
Cat. No.: VC20907984
Molecular Formula: C28H29ClN2O7
Molecular Weight: 541 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 168206-23-3 |
|---|---|
| Molecular Formula | C28H29ClN2O7 |
| Molecular Weight | 541 g/mol |
| IUPAC Name | [4-(2-carboxyphenyl)-2-[4-(dimethylamino)phenyl]chromen-7-ylidene]-diethylazanium;perchlorate |
| Standard InChI | InChI=1S/C28H28N2O3.ClHO4/c1-5-30(6-2)21-15-16-23-25(22-9-7-8-10-24(22)28(31)32)18-26(33-27(23)17-21)19-11-13-20(14-12-19)29(3)4;2-1(3,4)5/h7-18H,5-6H2,1-4H3;(H,2,3,4,5) |
| Standard InChI Key | IZSVNKSOQVLCDH-UHFFFAOYSA-N |
| SMILES | CC[N+](=C1C=CC2=C(C=C(OC2=C1)C3=CC=C(C=C3)N(C)C)C4=CC=CC=C4C(=O)O)CC.[O-]Cl(=O)(=O)=O |
| Canonical SMILES | CC[N+](=C1C=CC2=C(C=C(OC2=C1)C3=CC=C(C=C3)N(C)C)C4=CC=CC=C4C(=O)O)CC.[O-]Cl(=O)(=O)=O |
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